(5Z,8Z)-Tetradecadienoylcarnitine-13C3
Description
(5Z,8Z)-Tetradecadienoylcarnitine-13C3 is a labeled acylcarnitine derivative featuring a 14-carbon (tetradeca-) diunsaturated fatty acid chain with double bonds at positions 5 and 8 in the cis (Z) configuration. The compound is conjugated to L-carnitine, a critical molecule for mitochondrial fatty acid transport, and includes a ¹³C3 isotope label, which facilitates tracking in metabolic studies via mass spectrometry. This labeling enhances its utility in research on lipid metabolism, β-oxidation pathways, and isotopic tracer analyses .
Properties
Molecular Formula |
C₁₈¹³C₃H₃₇NO₄ |
|---|---|
Molecular Weight |
370.5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
The compound belongs to the acylcarnitine family, which varies in chain length, saturation, and functional groups. Key structural analogues include:
Key Differences and Implications
- Chain Length: Compared to C10:2, the 14-carbon chain of (5Z,8Z)-Tetradecadienoylcarnitine-13C3 requires carnitine palmitoyltransferase I (CPT1) for mitochondrial entry, whereas medium-chain acylcarnitines (e.g., C10:2) bypass this step .
- Unsaturation: The 5Z,8Z configuration distinguishes it from mono-unsaturated C14:1 and saturated C13.
- Isotope Label: The ¹³C3 tag enables precise tracking in metabolic flux studies, a feature absent in non-labeled analogues .
Research Findings and Functional Insights
Metabolic Pathways
- β-Oxidation: Long-chain diunsaturated acylcarnitines like this compound are substrates for β-oxidation, but their degradation may require additional enzymatic steps (e.g., Δ³,Δ²-enoyl-CoA isomerase) due to the double bond positions .
- Biomarker Potential: Elevated levels of unsaturated acylcarnitines (e.g., C14:1) are linked to metabolic syndromes, suggesting that the diunsaturated structure of this compound could serve as a novel biomarker for specific lipid storage disorders .
Physical and Chemical Properties
- Solubility : The diunsaturated structure increases hydrophobicity compared to saturated C14 but less than polyunsaturated variants (e.g., C20:4 in phospholipids) .
- Detection: The ¹³C3 label improves sensitivity in LC-MS/MS analyses, distinguishing it from endogenous acylcarnitines in tracer studies .
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